Cas no 17961-83-0 (Silane, (3,5-dimethylphenyl)trimethyl-)

(3,5-Dimethylphenyl)trimethylsilane is an organosilicon compound featuring a trimethylsilyl group attached to a 3,5-dimethylphenyl moiety. This aromatic silane is valued for its stability and utility as a protecting group or intermediate in organic synthesis. The electron-donating methyl groups on the phenyl ring enhance its steric and electronic properties, making it suitable for selective functionalization reactions. Its hydrophobic trimethylsilyl group contributes to improved solubility in nonpolar solvents, facilitating use in cross-coupling and lithiation reactions. The compound's well-defined structure ensures consistent reactivity, while its robustness under various conditions makes it a reliable choice for advanced synthetic applications in pharmaceuticals and materials science.
Silane, (3,5-dimethylphenyl)trimethyl- structure
17961-83-0 structure
Product name:Silane, (3,5-dimethylphenyl)trimethyl-
CAS No:17961-83-0
MF:C11H18Si
MW:178.346124172211
MDL:MFCD06201832
CID:1369786

Silane, (3,5-dimethylphenyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silane, (3,5-dimethylphenyl)trimethyl-
    • (3,5-dimethylphenyl)trimethylsilane
    • (3,5-dimethylphenyl)-trimethylsilane
    • MDL: MFCD06201832
    • Inchi: InChI=1S/C11H18Si/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3
    • InChI Key: RFVZKJTUPFOTRO-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC(=C1)[Si](C)(C)C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Silane, (3,5-dimethylphenyl)trimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
023195-5g
1-(Trimethylsilyl)-3,5-dimethylbenzene
17961-83-0 96%
5g
£963.00 2022-03-01
abcr
AB167225-1g
1-(Trimethylsilyl)-3,5-dimethylbenzene, 96%; .
17961-83-0 96%
1g
€947.40 2025-02-15
abcr
AB167225-1 g
1-(Trimethylsilyl)-3,5-dimethylbenzene; 96%
17961-83-0
1 g
€594.40 2023-07-20
abcr
AB167225-5 g
1-(Trimethylsilyl)-3,5-dimethylbenzene; 96%
17961-83-0
5 g
€1,348.80 2023-07-20
abcr
AB167225-500mg
1-(Trimethylsilyl)-3,5-dimethylbenzene, 96%; .
17961-83-0 96%
500mg
€691.80 2025-02-15
abcr
AB167225-250mg
1-(Trimethylsilyl)-3,5-dimethylbenzene, 96%; .
17961-83-0 96%
250mg
€500.70 2025-02-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY073685-1g
(3,5-Dimethylphenyl)trimethylsilane
17961-83-0 ≥95%
1g
¥6255.00 2024-08-09
Fluorochem
023195-1g
1-(Trimethylsilyl)-3,5-dimethylbenzene
17961-83-0 96%
1g
£394.00 2022-03-01
abcr
AB167225-5g
1-(Trimethylsilyl)-3,5-dimethylbenzene; 96%
17961-83-0
5g
€1348.80 2023-09-16

Additional information on Silane, (3,5-dimethylphenyl)trimethyl-

Recent Advances in the Application of Silane, (3,5-dimethylphenyl)trimethyl- (CAS: 17961-83-0) in Chemical and Biomedical Research

The chemical compound Silane, (3,5-dimethylphenyl)trimethyl- (CAS: 17961-83-0) has recently gained significant attention in chemical and biomedical research due to its unique properties and versatile applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and potential applications in drug development, material science, and surface modification technologies.

Recent studies have demonstrated that Silane, (3,5-dimethylphenyl)trimethyl- serves as a valuable precursor in the synthesis of advanced materials. A 2023 study published in the Journal of Materials Chemistry highlighted its role in creating self-assembled monolayers with exceptional thermal stability (up to 300°C) and chemical resistance. The research team utilized atomic force microscopy and X-ray photoelectron spectroscopy to confirm the formation of well-ordered monolayers on silicon substrates, opening new possibilities for microelectronic applications.

In pharmaceutical research, the compound has shown promise as a linker molecule in drug conjugation strategies. A recent Nature Communications paper (2024) reported its successful application in creating stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers attributed this enhancement to the compound's ability to form stable silicon-carbon bonds while maintaining the biological activity of the conjugated therapeutic agents.

Surface modification studies have revealed that Silane, (3,5-dimethylphenyl)trimethyl- can significantly alter the hydrophobicity of materials. A 2024 ACS Applied Materials & Interfaces publication demonstrated that surfaces treated with this compound exhibited water contact angles of 110-115°, making them suitable for various biomedical applications requiring controlled wettability. The study also noted the compound's superior stability compared to conventional silane coupling agents.

Ongoing research is exploring the compound's potential in biosensor development. Preliminary results from a 2024 study indicate that Silane, (3,5-dimethylphenyl)trimethyl- modified surfaces show enhanced sensitivity for protein detection when combined with appropriate recognition elements. The researchers observed a 3-fold improvement in detection limits compared to traditional surface chemistries.

Despite these promising developments, challenges remain in large-scale production and purification of the compound. Recent process optimization studies have focused on improving yield and reducing byproducts during synthesis. A 2023 Chemical Engineering Journal report detailed a novel catalytic system that achieved 85% yield while maintaining high purity (>99%) under mild reaction conditions.

Future research directions identified in recent literature include exploring the compound's potential in targeted drug delivery systems and as a building block for novel polymeric materials. The unique combination of its aromatic and silane functionalities offers exciting opportunities for designing materials with tailored properties for specific biomedical applications.

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(CAS:17961-83-0)Silane, (3,5-dimethylphenyl)trimethyl-
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Purity:99%
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